Cas no 21266-90-0 (Heptane, 3,4-dibromo-)
Heptane, 3,4-dibromo- structure
Product Name:Heptane, 3,4-dibromo-
CAS No:21266-90-0
MF:C7H14Br2
MW:257.994060993195
CID:1399754
PubChem ID:12835654
Update Time:2025-04-20
Heptane, 3,4-dibromo- Chemical and Physical Properties
Names and Identifiers
-
- Heptane, 3,4-dibromo-
- 3,4-dibromoheptane
- DTXSID10511076
- SCHEMBL7872148
- 21266-90-0
-
- Inchi: 1S/C7H14Br2/c1-3-5-7(9)6(8)4-2/h6-7H,3-5H2,1-2H3
- InChI Key: JZGBICDPBLLXKB-UHFFFAOYSA-N
- SMILES: BrC(CCC)C(CC)Br
Computed Properties
- Exact Mass: 255.94622
- Monoisotopic Mass: 255.94623g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 63.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.5944 (estimate)
- Boiling Point: 224.92°C (estimate)
- Refractive Index: 1.5010
- PSA: 0
Heptane, 3,4-dibromo- Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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